Cas no 34375-07-0 ([1,2,4]Triazolo[1,5-a]pyrimidin-7-ol, 6-ethyl-5-methyl-)

• Product Name: [1,2,4]Triazolo[1,5-a]pyrimidin-7-ol, 6-ethyl-5-methyl-
• CAS No: 34375-07-0
• MF: C₈H₁₀N₄O
• MW: 178.191200733185
• CID: 3944903
• PubChem ID: 696270
• Update Time: 2025-06-30

[1,2,4]Triazolo[1,5-a]pyrimidin-7-ol, 6-ethyl-5-methyl- Chemical and Physical Properties

Names and Identifiers

• [1,2,4]Triazolo[1,5-a]pyrimidin-7-ol, 6-ethyl-5-methyl-
• 6-ethyl-5-methyl-[1,2,4]triazolo[1,5-a]pyrimidin-7-ol
• 34375-07-0
• BDBM492398
• G88067
• 1,2,4-Triazolo[1,5-a]pyrimidin-7(1H)-one, 6-ethyl-5-methyl-
• AKOS002558117
• 6-ethyl-5-methyl-[1,2,4]triazolo[1,5- a]pyrimidin-7(4H)-one
• 6-ethyl-5-methyl[1,2,4]triazolo[1,5-a]pyrimidin-7-ol
• HMS1481L06
• SCHEMBL20074286
• SCHEMBL5197330
• STK262897
• EU-0077625
• AKOS002315489
• ChemDiv3_003064
• ALBB-036272
• STK743325
• US10975084, Example 8-36
• AKOS000359236
• 90953-12-1
• 6-ethyl-5-methyl[1,2,4]triazolo[1,5-a]pyrimidin-7(4H)-one

• Inchi： 1S/C8H10N4O/c1-3-6-5(2)11-8-9-4-10-12(8)7(6)13/h4,13H,3H2,1-2H3
• InChI Key： AAJSICXDGLEASV-UHFFFAOYSA-N
• SMILES： C12=NC=NN1C(O)=C(CC)C(C)=N2

Computed Properties

• Exact Mass: 178.08546096Da
• Monoisotopic Mass: 178.08546096Da
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 13
• Rotatable Bond Count: 1
• Complexity: 353
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.3
• Topological Polar Surface Area: 57.1Ų

Additional information on [1,2,4]Triazolo[1,5-a]pyrimidin-7-ol, 6-ethyl-5-methyl-

[1,2,4]Triazolo[1,5-a]pyrimidin-7-ol, 6-ethyl-5-methyl-

[1,2,4]Triazolo[1,5-a]pyrimidin-7-ol, 6-ethyl-5-methyl is a highly specialized organic compound with the CAS number 34375-07-0. This compound belongs to the class of heterocyclic compounds, specifically a triazolo-pyrimidine derivative, which has garnered significant attention in the fields of pharmaceutical chemistry, materials science, and biotechnology. The structure of this compound is characterized by a fused triazole and pyrimidine ring system, with substituents at the 6 and 5 positions of the pyrimidine ring. These substituents—ethyl and methyl groups—contribute to its unique chemical properties and reactivity.

The synthesis of [1,2,4]Triazolo[1,5-a]pyrimidin-7-ol, 6-ethyl-5-methyl involves a series of intricate multi-step reactions. Recent advancements in cross-coupling reactions and microwave-assisted synthesis have enabled researchers to optimize the production process, significantly improving yield and purity. The compound's structure is particularly amenable to further functionalization, making it a versatile building block for the development of novel pharmaceutical agents.

One of the most promising applications of this compound lies in its potential as a lead molecule for drug discovery. Studies have shown that [1,2,4]Triazolo[1,5-a]pyrimidin-7-ol, 6-ethyl-5-methyl exhibits remarkable antimicrobial activity, particularly against gram-positive bacteria. This property is attributed to its ability to inhibit key enzymes involved in bacterial cell wall synthesis. Furthermore, recent research has explored its potential as an anticancer agent, where it demonstrates selective cytotoxicity against various cancer cell lines.

The compound's unique electronic properties also make it a candidate for applications in organic electronics. Its ability to act as an electron acceptor in donor–acceptor systems has been leveraged in the development of novel materials for use in organic photovoltaics (OPVs) and light-emitting diodes (OLEDs). Recent studies have highlighted its role in enhancing charge transport properties within these devices.

From a structural standpoint, the fused triazole-pyrimidine system imparts significant rigidity to the molecule. This rigidity is crucial for maintaining its bioavailability and stability under physiological conditions. The presence of hydroxyl (-OH) groups further enhances its solubility in polar solvents, making it suitable for various biological assays.

Recent advancements in computational chemistry have provided deeper insights into the molecular interactions of this compound. Quantum mechanical calculations have revealed that the triazole ring plays a critical role in stabilizing key intermediates during enzymatic reactions. This understanding has paved the way for rational drug design strategies aimed at enhancing its therapeutic efficacy.

In conclusion, [1,2,4]Triazolo[1,5-a]pyrimidin-7-ol, 6-ethyl-5-methyl (CAS No: 34375-07) is a multifaceted compound with immense potential across diverse scientific domains. Its unique chemical structure and versatile reactivity continue to inspire innovative research directions. As ongoing studies unravel more about its properties and applications, this compound is poised to make significant contributions to both academic and industrial advancements.